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Compound of Interest

Compound Name: Tetrahydrofurfurylamine

Cat. No.: B043090

For researchers and scientists in the fast-paced world of drug development, the safe handling
and disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the proper disposal of tetrahydrofurfurylamine, ensuring the
protection of personnel and the environment.

Immediate Safety and Handling Precautions

Tetrahydrofurfurylamine is a flammable liquid and can cause skin and eye irritation or burns.
[1][2][3][4] Adherence to strict safety protocols is crucial.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a face shield.[3] A lab coat or chemical-resistant apron
is also recommended. In case of inadequate ventilation, use a suitable respirator.

» Ventilation: Handle tetrahydrofurfurylamine in a well-ventilated area, preferably within a
chemical fume hood.[1][4][5]

e Ignition Sources: This chemical is highly flammable.[2] Keep it away from heat, sparks, open
flames, and any other potential ignition sources.[1][2][4][6] Use non-sparking tools and
ensure all equipment is properly grounded and bonded to prevent static discharge.[1][2][4][5]

o Storage: Store tetrahydrofurfurylamine in a cool, dry, well-ventilated area in a tightly closed
container.[1][4][5][7]
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Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is necessary.

o Spill Response: In case of a spill, evacuate the area and remove all ignition sources.[1][2][4]
[6] Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[1][4][6][7] Place the absorbed material into a designated, sealed container for
chemical waste disposal.[1] Do not allow the chemical to enter drains.[7][8]

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
and remove contaminated clothing.[1] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Step-by-Step Disposal Protocol

Disposal of tetrahydrofurfurylamine must be conducted in accordance with local, state, and
federal regulations. The primary recommended method is through a licensed professional
waste disposal service.[7]

o Waste Collection:

o Collect waste tetrahydrofurfurylamine, including any contaminated materials from spills,
in a designated, properly labeled, and sealed container.

o Ensure the container is compatible with the chemical and is in good condition.
e Labeling and Storage of Waste:

o Clearly label the waste container with "Hazardous Waste," the name
"Tetrahydrofurfurylamine," and any other required hazard warnings (e.g., "Flammable,"
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"Corrosive").

o Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area, away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.[7]

o Provide the contractor with the Safety Data Sheet (SDS) for tetrahydrofurfurylamine.
e Incineration:

o The preferred method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[7] This should only be performed by a licensed and qualified
facility.

Chemical Safety Data

The following table summarizes key quantitative data for tetrahydrofurfurylamine.

Property Value Source
Flash Point 43 °C (109.4 °F) - closed cup

Boiling Point 153-154 °C at 744 mmHg

Density 0.98 g/mL at 25 °C [3]

Chemical Incompatibility

To prevent dangerous reactions, do not store or mix tetrahydrofurfurylamine with the
following:

« Isocyanates

e Halogenated organics
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Peroxides

Phenols (acidic)

Epoxides

Anhydrides

Acid halides

Strong reducing agents (may generate flammable hydrogen gas)[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
tetrahydrofurfurylamine.
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Tetrahydrofurfurylamine Disposal Workflow
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Caption: Workflow for the safe disposal of tetrahydrofurfurylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Tetrahydrofurfurylamine(4795-29-3)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

o 2. Tetrahydrofurfurylamine | C5SH11NO | CID 253298 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 3. (S)-(+)-Tetrahydrofurfurylamine 97 7175-81-7 [sigmaaldrich.com]

e 4. WERCS Studio - Application Error [assets.thermofisher.com]

e 5. Page loading... [wap.guidechem.com]

e 6. fishersci.com [fishersci.com]

e 7. sigmaaldrich.com [sigmaaldrich.com]

o 8. cdhfinechemical.com [cdhfinechemical.com]

 To cite this document: BenchChem. [Proper Disposal of Tetrahydrofurfurylamine: A
Comprehensive Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b043090#tetrahydrofurfurylamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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